Cas no 99070-17-4 (3-Bromo-4-isopropylbenzoic acid)
99070-17-4 structure
Product Name:3-Bromo-4-isopropylbenzoic acid
CAS No:99070-17-4
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD11110860
CID:828858
Update Time:2025-04-19
3-Bromo-4-isopropylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-isopropylbenzoic acid
- 3-bromocumic acid
-
- MDL: MFCD11110860
- Inchi: 1S/C10H11BrO2/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6H,1-2H3,(H,12,13)
- InChI Key: VLOPEDMMJXCNSH-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=CC=1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.445
- Melting Point: 151-153 ºC
- Boiling Point: 326 ºC
- Flash Point: 151 ºC
3-Bromo-4-isopropylbenzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
3-Bromo-4-isopropylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 211800-10g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 95% | 10g |
£750.00 | 2022-03-01 | |
| Fluorochem | 211800-25g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 95% | 25g |
£1500.00 | 2022-03-01 | |
| TRC | B696488-100mg |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 100mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B696488-250mg |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 250mg |
$ 127.00 | 2023-09-08 | ||
| TRC | B696488-500mg |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 500mg |
$ 195.00 | 2023-09-08 | ||
| TRC | B696488-1g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 1g |
$ 235.00 | 2022-06-06 | ||
| Alichem | A019096690-10g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 95% | 10g |
$575.70 | 2023-08-31 | |
| Alichem | A019096690-25g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 95% | 25g |
$1140.00 | 2023-08-31 | |
| Apollo Scientific | OR911823-1g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 96% | 1g |
£150.00 | 2023-09-01 | |
| Apollo Scientific | OR911823-5g |
3-Bromo-4-isopropylbenzoic acid |
99070-17-4 | 96% | 5g |
£450.00 | 2023-09-01 |
3-Bromo-4-isopropylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:99070-17-4)3-Bromo-4-isopropylbenzoic acid
Order Number:A858500
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):356.0/582.0/1138.0
Email:sales@amadischem.com
3-Bromo-4-isopropylbenzoic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99070-17-4)3-Bromo-4-isopropylbenzoic acid
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):356.0/582.0/1138.0